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Compound of Interest

Compound Name:
Methyl 3-

oxocyclohexanecarboxylate

Cat. No.: B080407 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. This document provides essential safety information and a clear, procedural guide

for the disposal of Methyl 3-oxocyclohexanecarboxylate.

Safety and Hazard Information
Methyl 3-oxocyclohexanecarboxylate is classified with specific hazards that necessitate

careful handling during its use and disposal. The following table summarizes its classification

according to the Globally Harmonized System (GHS).[1][2][3]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation

Eye Irritation

(Category 2A)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation

Acute Toxicity, Oral

(Category 4)

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed

Disposal Workflow
The proper disposal of Methyl 3-oxocyclohexanecarboxylate is a process that must be

conducted in accordance with institutional guidelines and local, state, and federal regulations.

The following diagram outlines the logical steps to ensure safe and compliant disposal.
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Methyl 3-oxocyclohexanecarboxylate Disposal Workflow

Start: Unused or Waste
Methyl 3-oxocyclohexanecarboxylate

Is the container empty?

Triple rinse with a suitable solvent
(e.g., acetone, ethanol).

Yes

Consult institutional EHS and
local regulations for classification.

No

Dispose of rinsed container as
non-hazardous waste, if permitted by

institutional policy.
Collect rinsate as hazardous chemical waste. Package and label as hazardous waste

in a designated, sealed container.

Store in a designated hazardous
waste accumulation area.

Arrange for pickup by an
approved chemical waste disposal company.

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Methyl 3-oxocyclohexanecarboxylate.

Detailed Disposal Procedures
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The following step-by-step guide provides a detailed methodology for the proper disposal of

Methyl 3-oxocyclohexanecarboxylate, aligning with standard laboratory safety protocols.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate PPE. This

includes:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Waste Classification

Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste.[4] In the United States, the Environmental Protection Agency (EPA) guidelines for this

classification are listed in 40 CFR 261.3.[4] It is imperative to also consult state and local

hazardous waste regulations to ensure complete and accurate classification.[4]

Step 3: Handling of Unused or Contaminated Product

Do Not Dispose Down the Drain: Never dispose of Methyl 3-oxocyclohexanecarboxylate
down the sink or in regular trash.

Collect for Disposal: If you have unused or waste product, it should be collected in a

designated, properly labeled, and sealed container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Methyl 3-oxocyclohexanecarboxylate".

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area, away from incompatible materials.

Step 4: Decontamination of Empty Containers

Rinsing: Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol).
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Rinsate Collection: The solvent used for rinsing (rinsate) must be collected and disposed of

as hazardous waste.[4]

Container Disposal: After triple rinsing, the container may be disposed of as non-hazardous

waste, depending on your institution's specific policies. Always confirm with your

Environmental Health and Safety (EHS) department.

Step 5: Final Disposal

The collected hazardous waste must be disposed of through an approved waste disposal plant.

[4] Your institution's EHS department will have established procedures for the pickup and

disposal of chemical waste by a certified company. Follow all institutional protocols for waste

manifest and pickup scheduling.

Precautionary Statements for Disposal and Handling:

The following precautionary statements are relevant to the handling and disposal process:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash hands thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][4]

P501: Dispose of contents/container to an approved waste disposal plant.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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